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Compound of Interest

Compound Name: TID43

Cat. No.: B15621969 Get Quote

Immediate Action Required: Please verify the specific identity of "TID43" before proceeding.

"TID43" is not a unique identifier and may refer to different chemical products with distinct

disposal requirements. Cross-reference with the manufacturer's label and the accompanying

Safety Data Sheet (SDS) is essential for ensuring safety and compliance.

This guide provides disposal procedures for two potential products identified as "TID43" that

are relevant to research and drug development professionals: Tide Triadimefon 43 SC, a

hazardous fungicide, and the Simoa TDP-43 Kit, a non-hazardous research diagnostic kit.

Procedure 1: Disposal of Tide Triadimefon 43 SC
(Fungicide)
This product is a regulated pesticide and is harmful to aquatic life. Proper disposal is critical to

prevent environmental contamination and ensure personnel safety.

Key Product Data
The following table summarizes essential data for Tide Triadimefon 43 SC, derived from its

Safety Data Sheet.
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Property Value Citation

Active Ingredient Triadimefon (≥43.0%) [1]

Signal Word WARNING [1]

Acute Oral Toxicity (Rat LD50) 1750 mg/kg [1]

Acute Inhalation Toxicity (Rat

LC50)
>2.1 mg/L (4 hours) [1]

pH 6.0 - 9.0 [1]

Density 1.16 g/mL at 20°C [1]

Experimental Protocol for Disposal
Disposal of this substance must be handled as hazardous waste. Adherence to the following

protocol is mandatory.

1. Personal Protective Equipment (PPE):

Wear protective gloves, eye protection, and a face shield.

Use only in a well-ventilated area or under a chemical fume hood to avoid inhaling mist or

spray.[1]

2. Waste Containment:

Do not dispose of this product in general laboratory trash or down the drain.[1]

Collect waste Tide Triadimefon 43 SC in its original container or a designated, compatible,

and tightly sealed hazardous waste container.

Label the container clearly as "Hazardous Waste: Triadimefon" and include the relevant

hazard symbols.

3. Storage:
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Store the sealed waste container in a designated hazardous waste accumulation area. This

area should be secure, well-ventilated, and away from incompatible materials.

4. Final Disposal:

The final disposal must be conducted through a licensed hazardous waste management

service.[1]

Contact your institution's Environmental Health & Safety (EHS) department to schedule a

waste pickup.

Complete all required hazardous waste manifest documentation as provided by the EHS

office or the waste contractor.

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Tide_Triadimefon_43SC_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazardous Chemical Waste Disposal Workflow

Preparation Phase

Containment & Labeling Phase

Storage & Disposal Phase

Identify Waste as
Tide Triadimefon 43 SC

Consult SDS and
Institutional Protocols

Don Appropriate PPE
(Gloves, Eye Protection)

Transfer Waste into a
Sealed, Compatible Container

Handle with Caution

Label Container with Contents
and Hazard Warnings

Store in Designated
Hazardous Waste Area

Secure for Storage

Contact EHS for Pickup by
Licensed Disposal Service

Complete Waste Manifest
Documentation

Waste Transported to a
Permitted Disposal Facility

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe disposal of hazardous chemical waste.
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Procedure 2: Disposal of Simoa TDP-43 Research
Kit
The Safety Data Sheet for the Simoa TDP-43 Kit states that its components are not classified

as hazardous to health or the environment.[2] However, proper laboratory hygiene and waste

segregation are still necessary.

Key Product Data
Property Value Citation

Product Name Simoa TDP-43 Kit [2]

Hazard Classification Not Classified [2]

Intended Use For Research Use Only [2]

Experimental Protocol for Disposal
The disposal method depends on whether the kit has been in contact with biological materials.

1. Unused or Uncontaminated Kit Components:

Reagents: Unused, non-hazardous reagents can typically be disposed of down the drain with

a copious amount of water, in accordance with local wastewater regulations.

Packaging: Cardboard and plastic packaging should be recycled according to institutional

guidelines.

Containers: Empty, uncontaminated vials and containers can be disposed of in the general

laboratory trash.

2. Kit Components Contaminated with Biological Samples:

CRITICAL: If the kit components (e.g., microplates, pipette tips, vials) have been used with

biological samples such as serum, plasma, or tissue homogenates, they must be treated as

biohazardous waste.
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Containment: Collect all contaminated materials in a designated biohazard waste container

lined with an autoclave bag.

Decontamination: The collected biohazardous waste must be decontaminated, typically via

autoclaving, following your institution's biosafety protocols.

Final Disposal: After decontamination, the waste can be disposed of as regulated medical

waste through your institution's EHS-managed waste stream.

Disposal Logic Diagram

Logical Disposal Flow for Simoa TDP-43 Kit
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Caption: Decision diagram for the proper disposal of Simoa TDP-43 Kit waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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